Cas no 874289-15-3 (3-Fluoro-4-(propylcarbamoyl)phenylboronic acid)

• Product Name: 3-Fluoro-4-(propylcarbamoyl)phenylboronic acid
• CAS No: 874289-15-3
• MF: C₁₀H₁₃BFNO₃
• MW: 225.024526357651
• MDL: MFCD09258737
• CID: 709660
• PubChem ID: 44717676
• Update Time: 2025-04-19

3-Fluoro-4-(propylcarbamoyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-4-(propylcarbamoyl)phenyl)boronic acid
• [3-fluoro-4-(propylcarbamoyl)phenyl]boronic acid
• 3-Fluoro-4-(propylcarbamoyl)phenylboronic acid
• Boronic acid,B-[3-fluoro-4-[(propylamino)carbonyl]phenyl]-
• SB79904
• PS-9562
• DTXSID20660286
• [3-fluoro-4-[oxo(propylamino)methyl]phenyl]boronic acid
• N-Propyl 4-borono-2-fluorobenzamide
• A842183
• 3-Fluoro-4-(propylcarbamoyl)benzeneboronic acid
• AKOS015853215
• MFCD09258737
• 874289-15-3
• (3-Fluoro-4-(propylcarbamoyl)phenyl)boronicacid
• E97775
• [3-fluoranyl-4-(propylcarbamoyl)phenyl]boronic acid
• CS-0174466
• SCHEMBL3983398
• DB-348183

• MDL： MFCD09258737
• Inchi： 1S/C10H13BFNO3/c1-2-5-13-10(14)8-4-3-7(11(15)16)6-9(8)12/h3-4,6,15-16H,2,5H2,1H3,(H,13,14)
• InChI Key： ZAQISMKPCBHVHR-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=CC=1C(NCCC)=O

Computed Properties

• Exact Mass: 225.09700
• Monoisotopic Mass: 225.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.523
• PSA: 69.56000
• LogP: 0.03620
• Vapor Pressure: Not available

3-Fluoro-4-(propylcarbamoyl)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives